Cas no 1005294-08-5 (2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide)

• Product Name: 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide
• CAS No: 1005294-08-5
• MF: C₂₃H₃₁N₃O₅
• MW: 429.509346246719
• CID: 6171389
• PubChem ID: 18566922
• Update Time: 2025-07-17

2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide
• CHEMBL4940286
• 2-(2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(2,5-dimethoxyphenyl)acetamide
• 2-[2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
• AKOS005011689
• F2086-0307
• 1005294-08-5

• Inchi： 1S/C23H31N3O5/c1-29-18-8-9-21(30-2)19(13-18)24-23(28)16-26-15-22(31-3)20(27)12-17(26)14-25-10-6-4-5-7-11-25/h8-9,12-13,15H,4-7,10-11,14,16H2,1-3H3,(H,24,28)
• InChI Key： VIYPSIZMXKZYHT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=C(CN2CCCCCC2)N(C=1)CC(NC1C=C(C=CC=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 429.22637110g/mol
• Monoisotopic Mass: 429.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide

Introduction to Compound with CAS No. 1005294-08-5 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1005294-08-5 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The compound, formally known as 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide, represents a confluence of advanced chemical synthesis and biological activity, making it a promising candidate for further exploration in drug development.

The molecular structure of this compound is characterized by a pyridine core, which is a common motif in many pharmacologically active agents. The presence of an azepane ring attached to a methyl group at the 2-position of the pyridine ring introduces a significant degree of steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the methoxy groups at the 5-position and the dimethoxyphenyl group at the N-terminal provide further functional diversity, enabling potential modulation of pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in developing novel dihydropyridine derivatives for their potential therapeutic applications. Dihydropyridines are known for their ability to interact with calcium channels, making them valuable in treating conditions such as hypertension and angina pectoris. The compound under discussion incorporates elements that suggest it may exhibit similar cardiovascular effects, although this remains to be fully elucidated through rigorous preclinical studies.

The N-(2,5-dimethoxyphenyl)acetamide moiety adds another layer of complexity to the molecule. This group is often employed in medicinal chemistry to enhance solubility and metabolic stability, which are critical factors in drug design. The dimethoxyphenyl ring, in particular, has been shown to improve binding affinity to certain biological receptors, suggesting that this compound may have potent effects on target proteins involved in various disease pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. By leveraging these computational tools, researchers can simulate how compounds like 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide interact with biological targets. This approach has already shown promise in identifying lead compounds that exhibit high selectivity and efficacy.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azepane ring is particularly challenging due to its strained three-membered cycle. However, recent methodologies have improved the efficiency of these reactions, making it more feasible to produce complex molecules like this one on a larger scale.

In terms of biological activity, preliminary studies suggest that this compound may have anti-inflammatory properties. The pyridine core and the azepane ring are known to interact with enzymes and receptors involved in inflammatory pathways. Furthermore, the methoxy and dimethoxyphenyl groups could enhance binding affinity by optimizing electronic interactions with biological targets.

The potential therapeutic applications of this compound are broad and warrant further investigation. Beyond its potential cardiovascular effects, it may also show promise in treating neurological disorders or cancer due to its unique structural features. The ability to modulate multiple targets simultaneously is highly desirable in modern drug design, as it can lead to more effective treatments with fewer side effects.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 1005294-08-5 will play an increasingly important role in drug development. The combination of innovative synthetic methods and advanced computational modeling is paving the way for more efficient discovery processes. This compound exemplifies how cutting-edge chemical research can lead to breakthroughs in medicine.

The future directions for this research include optimizing synthetic routes for scalability and conducting comprehensive pharmacological profiling to fully understand its biological activity. Additionally, exploring derivative structures could reveal novel analogs with enhanced potency or selectivity. Collaborative efforts between chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.